
A Comprehensive Technical Guide to (4-
Methoxy-3,5-dimethylpyridin-2-yl)methanol

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: (4,5-Dimethylpyridin-2-yl)methanol

Cat. No.: B038764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol, a

key pyridine derivative. It is primarily utilized as a crucial intermediate in the synthesis of proton

pump inhibitors (PPIs), such as omeprazole and esomeprazole[1]. This document consolidates

essential technical data, commercial supplier information, and detailed experimental protocols

to support research and development activities.

Chemical Identity and Commercial Availability
(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is a white to light brown crystalline powder[2]. It

is identified by the CAS Number 86604-78-6[3][4][5][6]. Its hydrochloride salt form is also

commercially available under CAS Number 96300-88-8[1][7][8].

Table 1: Commercial Suppliers
A variety of chemical suppliers offer (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol, often with

different purity levels and in various quantities.
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Supplier
Product
Name/Number

Purity
Available
Quantities

Sigma-Aldrich

4-Methoxy-3,5-

dimethyl-2-

pyridinemethanol

98% Custom

TCI Chemicals

4-Methoxy-3,5-

dimethyl-2-

pyridinemethanol /

M1327

>98.0% (GC) 5g, 25g[4][9]

Ark Pharm

3,5-Dimethyl-4-

methoxy-2-

pyridinemethanol

98% 5g, 10g, 100g[4]

LGC Standards (TRC)

(4-Methoxy-3,5-

dimethylpyridin-2-

yl)methanol / TRC-

M329370

Not Specified
50mg, 100mg,

500mg[10]

Matrix Scientific

3,5-Dimethyl-4-

methoxy-2-

pyridinemethanol

95+% 1g, 25g[4]

Pharmaffiliates

(4-Methoxy-3,5-

dimethylpyridin-2-

yl)methanol

Hydrochloride

High Purity Custom[1]

Santa Cruz

Biotechnology

(4-Methoxy-3,5-

dimethylpyridin-2-

yl)methanol

Hydrochloride

Research Grade Custom[8]

Simson Pharma

4-Methoxy-3,5-

dimethyl-2-

pyridinemethanol /

OT933000

High Quality Custom[6]
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Physicochemical and Spectroscopic Data
The structural and physical properties of this compound are well-documented. The following

table summarizes key quantitative data sourced from various suppliers and chemical

databases.

Table 2: Physicochemical Properties
Property Value Source(s)

Molecular Formula C₉H₁₃NO₂ [3][4][5][6][11]

Molecular Weight 167.21 g/mol [3][5][6]

Appearance
White to Off-White/Light Brown

Solid/Crystal
[2][3][9]

Melting Point 56.5-60.5 °C [2][4][5]

Boiling Point 289.1 °C at 760 mmHg [4]

Density 1.092 g/cm³ [3][4]

Flash Point 128.7 °C [4]

pKa 13.27 ± 0.10 (Predicted) [2][4]

Solubility Slightly soluble in Chloroform [2][3][4]

Storage Temperature
Room Temperature, under

inert atmosphere
[2][4]

SMILES CC1=CN=C(C(=C1OC)C)CO [5][10][11]

InChI Key
PSEPRWKZZJWRCB-

UHFFFAOYSA-N
[2][5]

Experimental Protocols
This section details methodologies for the synthesis and analysis of (4-Methoxy-3,5-

dimethylpyridin-2-yl)methanol.
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Synthesis from 2-Chloromethyl-4-methoxy-3,5-
dimethylpyridine Hydrochloride
This protocol describes a common laboratory-scale synthesis.

Workflow Diagram: Synthesis

Caption: Workflow for the synthesis of the title compound.

Methodology:

In a suitable reaction vessel, charge 80 g of 2-chloromethyl-4-methoxy-3,5-dimethylpyridine

hydrochloride, 300 ml of methanol, and 150 ml of water[2].

Add 5.4 g of potassium iodide and 40.4 g of sodium hydroxide to the mixture[2].

Stir the mixture and heat to reflux. Maintain the reaction for 4 hours[2].

After the reaction is complete, remove the methanol using a rotary evaporator[2].

To the resulting residue, add 300 ml of water[2].

Perform a liquid-liquid extraction using dichloromethane (150 ml x 3)[2].

Combine the organic phases and evaporate the solvent to isolate the product. Further

purification, if necessary, can be performed by distillation or recrystallization.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
This compound can be analyzed using a reverse-phase HPLC method.

Workflow Diagram: HPLC Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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